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Compound Name: )
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methylphenyl)acetamide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-(5-amino-2-
methylphenyl)acetamide, a key chemical intermediate. The document details its chemical
identity, physicochemical properties, and available toxicological data. While specific
experimental protocols for its synthesis and detailed spectroscopic analyses are not extensively
available in public literature, this guide compiles the known information and provides context
based on related chemical structures. This information is intended to support researchers in
understanding the fundamental characteristics of this compound for applications in chemical
synthesis and drug development.

Chemical Identity and Properties

N-(5-amino-2-methylphenyl)acetamide is an aromatic amide. Its chemical structure consists
of an acetamide group attached to a 2-methylaniline (o-toluidine) core, with an additional amino
group at the 5-position of the phenyl ring.

Table 1: Chemical Identifiers and Nomenclature
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Identifier Value Citation
N-(5-amino-2-

IUPAC Name ] [1]
methylphenyl)acetamide

CAS Number 5434-30-0 [1]

Alternative Names 5'-Amino-2'-methylacetanilide [1]

Molecular Formula CoH12N20 [1]

Molecular Weight 164.20 g/mol [1]

Table 2: Physicochemical Properties

Property Value Citation

Melting Point 139-140 °C

Physical Form Solid [2]
Synthesis

A detailed, peer-reviewed experimental protocol for the direct synthesis of N-(5-amino-2-
methylphenyl)acetamide is not readily available in the surveyed literature. However, its
synthesis can be logically inferred from standard organic chemistry reactions. A plausible
synthetic route would involve the acetylation of 2-methyl-5-nitroaniline followed by the reduction
of the nitro group.

Hypothetical Synthesis Pathway

This proposed two-step synthesis provides a logical workflow for the preparation of N-(5-
amino-2-methylphenyl)acetamide from commercially available starting materials.
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Nitro Group Reduction

2-Methyl-5-nitroaniline N-(2-methyl-5-nitrophenyl)acetamide Reducing Agent (e.g., Hz, Pd/C or SnCl2/HCI) N-(5-amino-; 2-methylphenyl)acetamide

Synthesis & Characterization

Synthesis of
N-(5-amino-2-methylphenyl)acetamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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